Cas no 1263378-80-8 (5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1263378-80-8
• MF: C₈H₄ClFN₂O
• MW: 198.581563949585
• MDL: MFCD18432481
• CID: 4584234
• PubChem ID: 53408128
• Update Time: 2025-05-21

5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-fluoro-1H-benzoimidazole-2-carbaldehyde
• 5-Chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde
• 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde

• MDL： MFCD18432481
• Inchi： 1S/C8H4ClFN2O/c9-4-1-6-7(2-5(4)10)12-8(3-13)11-6/h1-3H,(H,11,12)
• InChI Key： NTZMQVVYFSEPMU-UHFFFAOYSA-N
• SMILES： C1(C=O)NC2=CC(Cl)=C(F)C=C2N=1

Computed Properties

• Exact Mass: 197.9996186g/mol
• Monoisotopic Mass: 197.9996186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde

Recent Advances in the Study of 5-Chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde (CAS: 1263378-80-8)

The compound 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde (CAS: 1263378-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its potential applications in drug discovery, emphasizing its role in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde derivatives for enhanced kinase inhibitory activity. The research team employed computational docking and molecular dynamics simulations to identify key interactions with ATP-binding sites in target kinases. Their findings revealed that modifications at the aldehyde group significantly improved binding affinity, suggesting a promising scaffold for kinase inhibitor development.

In parallel, a separate study in Bioorganic & Medicinal Chemistry Letters focused on the antimicrobial properties of this compound. Researchers synthesized a series of derivatives and evaluated their efficacy against drug-resistant bacterial strains. The results demonstrated potent activity against Gram-positive pathogens, with MIC values in the low micromolar range. Mechanistic studies suggested that these compounds disrupt bacterial cell wall biosynthesis, offering a potential new class of antibiotics.

The synthetic accessibility of 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde has also been a subject of recent optimization efforts. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route with higher yields and reduced environmental impact. This advancement addresses previous challenges in large-scale production, facilitating further pharmacological evaluation of this scaffold.

Ongoing clinical investigations are exploring the pharmacokinetic properties of lead compounds derived from this chemical scaffold. Preliminary data from animal models show favorable absorption profiles and tissue distribution patterns, though metabolic stability remains an area for further optimization. These findings collectively position 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde as a versatile building block in medicinal chemistry with multiple therapeutic applications.